Molecular Weight Reduction vs. Isopropyl Analog
The target compound has a molecular weight of 240.34 g/mol, which is 2.02 Da lower than the isopropyl analog (CAS 1353974-53-4; MW = 242.36 g/mol). This reduction is due to the replacement of the isopropyl group (C3H7) with a cyclopropyl ring (C3H5), providing a modest ligand-efficiency advantage and potentially different fragment-based screening profiles. [1]
Isopropyl analog: 242.36 g/mol
Δ -2.02 Da (0.8% lower)
| Evidence Dimension | Molecular weight |
|---|---|
| Target Compound Data | 240.34 g/mol |
| Comparator Or Baseline | Isopropyl analog (CAS 1353974-53-4): 242.36 g/mol |
| Quantified Difference | -2.02 g/mol (0.8% lower) |
| Conditions | Calculated from molecular formula (PubChem computed property; Fluorochem datasheet) |
Why This Matters
Even a small molecular weight advantage can improve binding efficiency metrics (e.g., LE) during lead optimization and may be relevant for compound management and fragment library design.
- [1] PubChem Compound Summary for CID 66565492, 1-(2-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone. National Center for Biotechnology Information (2025). View Source
